Cas no 2649013-88-5 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid
• CAS No: 2649013-88-5
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 5953952
• PubChem ID: 165515537
• Update Time: 2025-09-27

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid
• EN300-1499632
• 2649013-88-5
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-2-methylbutanoic acid

• Inchi： 1S/C25H24N2O6/c1-3-25(2,23(29)30)27-22(28)21-20(12-13-32-21)26-24(31)33-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-13,19H,3,14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： HYGNXQWUBMXJDX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 118Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid (CAS No. 2649013-88-5)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid, identified by its CAS number 2649013-88-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fused heterocyclic system and multiple functional groups. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino-furan backbone suggests potential applications in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and molecular recognition.

The structural complexity of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid makes it a promising candidate for further investigation in drug discovery. The fluoren-9-yl group, known for its photophysical properties, could be exploited for developing photoactivatable probes or fluorescent markers in biochemical assays. Additionally, the furan ring, a common motif in bioactive molecules, often contributes to the binding affinity and selectivity of drug candidates. The methylbutanoic acid moiety at the C-terminal may enhance solubility and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. The amino-furan core of this compound resembles structures found in natural products known for their pharmacological activity. For instance, furan-based derivatives have been reported to exhibit inhibitory effects on enzymes such as cyclooxygenases (COX) and xanthine oxidase (XO). The fluoren-9-ylmethoxycarbonyl group, often used as an amino protecting group in peptide synthesis, may also play a role in modulating the pharmacokinetic properties of the molecule.

One of the most compelling aspects of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid is its potential as a scaffold for structure-based drug design. High-throughput screening (HTS) and virtual screening techniques have become indispensable tools in identifying lead compounds with high binding affinity to biological targets. The structural features of this compound make it an attractive candidate for docking studies aimed at identifying novel binding pockets on proteins associated with diseases such as cancer, inflammation, and neurodegeneration.

The fluoren moiety has been extensively studied for its ability to enhance the binding affinity of small molecules to their targets. This property arises from the rigidity and hydrophobicity of the fluorene ring, which can stabilize interactions with hydrophobic pockets on proteins. In addition, the electron-rich nature of fluorene allows for favorable electrostatic interactions with charged residues in the binding site. These characteristics make 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid a promising candidate for designing highly selective inhibitors.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using quantum mechanical methods such as density functional theory (DFT). These computational approaches can provide insights into the electronic structure and reactivity of complex molecules like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-2-methylbutanoic acid, helping researchers optimize its pharmacological properties. For example, DFT calculations can be used to predict how modifications to the fluoren or furan moieties might affect binding affinity and metabolic stability.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves protecting group strategies to ensure regioselective functionalization of the amino and carboxylic acid groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the fused heterocyclic system efficiently. Additionally, modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structural integrity of intermediates and final products.

In conclusion, 2-{3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)furan - 2 - y lformamido } - 2 - methylbutanoic acid (CAS No . 2649013 - 88 - 5 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with recent developments in computational modeling and synthetic methodologies , position it as a valuable tool for drug discovery . Further exploration into its biological activity and pharmacokinetic properties will undoubtedly contribute to our understanding of its potential therapeutic applications . As research continues to uncover new ways to leverage complex molecular architectures , compounds like this one will play an increasingly important role in developing next-generation therapeutics .